Cas no 1290539-91-1 (tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1290539-91-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 4693054
• Update Time: 2025-06-15

tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1R,4R,6R)-rel-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl (1R,4R,6S)-rel-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 4618AJ
• 6-Amino-2-aza-bicyclo[2.2.1heptane-2-carboxylic acid tert-butyl ester
• Tert-butyl (1S,4S)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-7-4-8(12)9(13)5-7/h7-9H,4-6,12H2,1-3H3/t7-,8?,9-/m0/s1
• InChI Key： WDLJVXLPYIOWOZ-SMOXQLQSSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CC([C@@H]1C2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1290539-91-1)

The compound tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1290539-91-1) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique azabicyclo[2.2.1]heptane scaffold, combined with the tert-butyl carboxylate and exo-6-amino functional groups, makes it a versatile intermediate for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in designing novel therapeutics, particularly in the fields of neurology and oncology.

One of the most compelling aspects of tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate is its structural similarity to bioactive molecules used in central nervous system (CNS) drug development. The 2-azabicyclo[2.2.1]heptane core is a privileged structure in medicinal chemistry, often found in compounds targeting neurotransmitter receptors. This has led to a surge in interest from academic and industrial researchers exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The exo-6-amino group further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

In synthetic chemistry, tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate serves as a key building block for constructing complex molecular architectures. The tert-butyl carboxylate moiety provides excellent protection for the amine functionality, allowing selective reactions at other sites of the molecule. This feature is particularly valuable in multi-step syntheses, where chemoselectivity is paramount. Recent publications highlight its use in asymmetric catalysis and enantioselective synthesis, addressing the growing demand for chiral intermediates in pharmaceutical manufacturing.

The compound's stability and solubility profile also make it attractive for formulation scientists. Unlike many bicyclic amines, tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate demonstrates good solubility in common organic solvents while maintaining sufficient stability for long-term storage. This balance is crucial for its handling in industrial settings and has been a topic of discussion in recent chemical engineering forums. The tert-butyl group contributes to this stability while allowing for clean deprotection when needed, a feature that synthetic chemists frequently search for when designing new synthetic routes.

From a commercial perspective, the global market for advanced pharmaceutical intermediates like tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate has shown steady growth, driven by increasing R&D investments in novel drug modalities. The compound's CAS number (1290539-91-1) serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for research institutions and pharmaceutical companies. Its appearance in recent patent applications suggests expanding intellectual property interest, particularly in the area of small molecule therapeutics for difficult-to-treat conditions.

Quality control and analytical characterization of tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate present interesting challenges and opportunities for analytical chemists. Modern techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography have been employed to establish its purity and structural integrity. The compound's well-defined stereochemistry at the exo-6-position makes it particularly amenable to chiral analysis, a topic of increasing importance given regulatory requirements for enantiopure pharmaceuticals. These analytical aspects are frequently searched by quality assurance professionals in the pharmaceutical industry.

Looking forward, the scientific community anticipates continued interest in tert-butyl exo-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate and related scaffolds. The convergence of computational chemistry and synthetic methodology has enabled more efficient exploration of its chemical space, with molecular modeling predicting numerous potentially bioactive derivatives. This aligns with current trends in drug discovery that emphasize fragment-based approaches and privileged structure utilization. As such, this compound represents not just a specific chemical entity, but a gateway to broader investigations in medicinal chemistry and drug development.